Determination of five components in a pharmaceutical formulation using near infrared reflectance spectrophotometry
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9871201675
Abstract
Near infrared reflectance spectrophotometry was applied to the determination of five components in a liquid pharmaceutical formulation. No dilution, separation, extraction or chemical reaction was necessary. The instrument was calibrated with a limited number of samples (25). The accuracy and reproducibility of the measurements were excellent for phenazone (0.2%), glycerol (1%) and ethanol (3%), limited for lidocaine hydrochloride (5.7%) and poor for sodium thiosulphate (>10%).
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Journal Name：Analyst
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